Cas no 2274738-46-2 (Sodiumisoquinoline-1-sulfinate)

• Product Name: Sodiumisoquinoline-1-sulfinate
• CAS No: 2274738-46-2
• MF: C₉H₆NNaO₂S
• MW: 215.204211711884
• CID: 6635736
• PubChem ID: 139269714
• Update Time: 2024-01-04

Sodiumisoquinoline-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium isoquinoline-1-sulfinate
• Sodiumisoquinoline-1-sulfinate
• 2274738-46-2
• 1-Isoquinolinesulfinic acid, sodium salt (1:1)

• Inchi： 1S/C9H7NO2S.Na/c11-13(12)9-8-4-2-1-3-7(8)5-6-10-9;/h1-6H,(H,11,12);/q;+1/p-1
• InChI Key： XSWYVYFLVNNKMT-UHFFFAOYSA-M
• SMILES： S(C1C2C=CC=CC=2C=CN=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 215.00169389g/mol
• Monoisotopic Mass: 215.00169389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų